Cas no 19188-32-0 (2-amino-9-(3-chlorophenyl)-3h-purin-6-one)

• Product Name: 2-amino-9-(3-chlorophenyl)-3h-purin-6-one
• CAS No: 19188-32-0
• MF: C₁₁H₈ClN₅O
• MW: 261.667119979858
• CID: 907876
• PubChem ID: 135464049
• Update Time: 2025-04-19

2-amino-9-(3-chlorophenyl)-3h-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-9-(3-chlorophenyl)-3h-purin-6-one
• NSC210336
• 2-amino-9-(3-chlorophenyl)-1H-purin-6-one
• DS-008729
• CHEMBL3247911
• BDBM50010324
• DTXSID50308886
• 19188-32-0
• NSC-210336

• Inchi： 1S/C11H8ClN5O/c12-6-2-1-3-7(4-6)17-5-14-8-9(17)15-11(13)16-10(8)18/h1-5H,(H3,13,15,16,18)
• InChI Key： MSQIUIZJKFRWIP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 261.04194
• Monoisotopic Mass: 261.0417376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• PSA: 85.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles